1-(4-nitrophenyl)-4-(1-propyl-4-piperidinyl)piperazine

• IUPAC Name: 1-(4-nitrophenyl)-4-(1-propylpiperidin-4-yl)piperazine
• InChI: InChI=1S/C18H28N4O2/c1-2-9-19-10-7-17(8-11-19)21-14-12-20(13-15-21)16-3-5-18(6-4-16)22(23)24/h3-6,17H,2,7-15H2,1H3
• InChI Key: WAKCOPSNRVRPLU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol
• Solubility: 32.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-nitrophenyl)-4-(1-propyl-4-piperidinyl)piperazine is a chemical compound that has garnered attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as 4-NPP and has been shown to exhibit interesting biochemical and physiological effects. In

Scientific Research Applications

4-NPP has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain conditions. Additionally, 4-NPP has been shown to exhibit antipsychotic effects, making it a potential candidate for the treatment of schizophrenia and other psychotic disorders.

Mechanism of Action

The mechanism of action of 4-NPP is not fully understood. However, it has been shown to interact with the dopaminergic and serotonergic systems in the brain. This interaction may be responsible for its analgesic and antipsychotic effects.
Biochemical and Physiological Effects
4-NPP has been shown to exhibit interesting biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, 4-NPP has been shown to increase the levels of dopamine and serotonin in the brain, which may be responsible for its analgesic and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-NPP is its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. One limitation is its potential toxicity. Additionally, 4-NPP is not widely available and can be difficult to synthesize.

Future Directions

There are several future directions for research on 4-NPP. One direction is to further investigate its potential therapeutic applications, particularly for the treatment of chronic pain conditions and psychotic disorders. Another direction is to investigate its mechanism of action and how it interacts with the dopaminergic and serotonergic systems in the brain. Additionally, further research is needed to determine the safety and toxicity of this compound.
Conclusion
In conclusion, 1-(4-nitrophenyl)-4-(1-propyl-4-piperidinyl)piperazine is a chemical compound that has potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been explored in this paper. Further research is needed to fully understand the potential of this compound and its applications in the field of medicine.

Synthesis Methods

The synthesis of 1-(4-nitrophenyl)-4-(1-propyl-4-piperidinyl)piperazine involves the reaction of 1-(4-nitrophenyl)piperazine with 1-bromo-4-propylpiperidine. The reaction is typically carried out in anhydrous conditions using a solvent such as tetrahydrofuran or dimethylformamide. The product is then purified using chromatography techniques to obtain the pure compound.